Cas no 2137871-23-7 (6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 2137871-23-7
• MF: C₉H₆BrF₄NO₂
• MW: 316.047055721283
• CID: 6421666
• PubChem ID: 165606939
• Update Time: 2025-05-25

6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-746428
• 2137871-23-7
• 6-(bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• 6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H6BrF4NO2/c1-3-2-4(9(10,13)14)15-6(7(11)12)5(3)8(16)17/h2,7H,1H3,(H,16,17)
• InChI Key： UVBQOOZPPBZHLJ-UHFFFAOYSA-N
• SMILES： BrC(C1=CC(C)=C(C(=O)O)C(C(F)F)=N1)(F)F

Computed Properties

• Exact Mass: 314.95180g/mol
• Monoisotopic Mass: 314.95180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid, identified by the CAS number 2137871-23-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure is characterized by a pyridine ring substituted with multiple functional groups, including bromodifluoromethyl, difluoromethyl, and methyl groups, as well as a carboxylic acid moiety.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve the desired substitution pattern on the pyridine ring. Recent advancements in synthetic methodologies have enabled the efficient production of such complex molecules, making them more accessible for research and development purposes. The use of bromodifluoromethyl and difluoromethyl groups introduces unique electronic and steric properties to the molecule, which can be exploited in various applications.

One of the most promising areas of application for this compound is in the field of pharmacology. The presence of a carboxylic acid group suggests potential for forming bioactive esters or amides, which could serve as lead compounds in drug discovery programs. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate drug pharmacokinetics and enhance bioavailability. The incorporation of bromine further adds complexity to the molecule, potentially influencing its interaction with biological targets.

In addition to its pharmacological applications, this compound may also find utility in materials science. The pyridine ring's aromaticity and the substituents' electronic effects could make this molecule suitable for use in advanced materials such as organic semiconductors or sensors. Emerging research in this field has demonstrated the potential of fluorinated aromatic compounds in enhancing the performance of organic electronics.

The environmental impact and safety profile of this compound are critical considerations for its widespread use. Recent studies have focused on understanding the fate and behavior of fluorinated compounds in environmental systems, as well as their potential toxicity to aquatic organisms. While preliminary data suggest that this compound may exhibit moderate biodegradability, further research is required to fully assess its environmental impact.

In conclusion, 6-(Bromodifluoromethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid represents a valuable addition to the arsenal of specialized organic molecules available for scientific exploration and industrial application. Its unique structure and functional groups make it a versatile platform for further modification and optimization, with potential applications spanning pharmacology, materials science, and beyond. As research continues to uncover new insights into its properties and behaviors, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.